![molecular formula C15H20N2O3S B4659017 N-bicyclo[2.2.1]hept-2-yl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4659017.png)
N-bicyclo[2.2.1]hept-2-yl-3-[(methylsulfonyl)amino]benzamide
Overview
Description
N-bicyclo[2.2.1]hept-2-yl-3-[(methylsulfonyl)amino]benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique structure and potential biological activity.2.1]hept-2-yl-3-[(methylsulfonyl)amino]benzamide.
Mechanism of Action
The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-3-[(methylsulfonyl)amino]benzamide is not fully understood. However, it has been suggested that this compound may work by inhibiting certain enzymes or pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to have potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-bicyclo[2.2.1]hept-2-yl-3-[(methylsulfonyl)amino]benzamide in lab experiments is its potential biological activity. This compound may be useful in studying the mechanisms of inflammation and cancer development. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound.
Future Directions
There are several future directions for research on N-bicyclo[2.2.1]hept-2-yl-3-[(methylsulfonyl)amino]benzamide. One direction is to further study the mechanism of action of this compound. Another direction is to study the potential use of this compound in treating various diseases, including cancer and inflammatory diseases. Additionally, further studies are needed to determine the safety and toxicity of this compound.
Scientific Research Applications
N-bicyclo[2.2.1]hept-2-yl-3-[(methylsulfonyl)amino]benzamide has been studied for its potential use in scientific research. This compound has been shown to have potential biological activity, including anti-inflammatory and anti-cancer effects. It has been studied as a potential treatment for various diseases, including cancer and inflammatory diseases.
properties
IUPAC Name |
N-(2-bicyclo[2.2.1]heptanyl)-3-(methanesulfonamido)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3S/c1-21(19,20)17-13-4-2-3-12(9-13)15(18)16-14-8-10-5-6-11(14)7-10/h2-4,9-11,14,17H,5-8H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEWDGOSQVZZEJA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)C(=O)NC2CC3CCC2C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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